Cas no 2229664-68-8 (6-(4-fluorophenyl)hexa-3,5-dien-2-amine)

• Product Name: 6-(4-fluorophenyl)hexa-3,5-dien-2-amine
• CAS No: 2229664-68-8
• MF: C₁₂H₁₄FN
• MW: 191.244666576385
• CID: 6415783
• PubChem ID: 165618395
• Update Time: 2025-08-05

6-(4-fluorophenyl)hexa-3,5-dien-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)hexa-3,5-dien-2-amine
• 2229664-68-8
• EN300-1811184

• Inchi： 1S/C12H14FN/c1-10(14)4-2-3-5-11-6-8-12(13)9-7-11/h2-10H,14H2,1H3/b4-2+,5-3+
• InChI Key： AANDJOSBNHXTBJ-ZUVMSYQZSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C=C/C(C)N

Computed Properties

• Exact Mass: 191.111027613g/mol
• Monoisotopic Mass: 191.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 6-(4-fluorophenyl)hexa-3,5-dien-2-amine

Comprehensive Overview of 6-(4-fluorophenyl)hexa-3,5-dien-2-amine (CAS No. 2229664-68-8): Properties, Applications, and Market Insights

The compound 6-(4-fluorophenyl)hexa-3,5-dien-2-amine (CAS No. 2229664-68-8) is an emerging fluorinated organic amine with significant potential in pharmaceutical and material science research. This structurally unique molecule features a conjugated diene system linked to a 4-fluorophenyl group, making it a valuable intermediate for drug discovery and specialty chemical synthesis. As interest in fluorinated building blocks grows across industries, understanding this compound's characteristics becomes increasingly important for researchers and manufacturers.

Chemically, 6-(4-fluorophenyl)hexa-3,5-dien-2-amine belongs to the class of fluorinated dienyl amines, characterized by its molecular formula C12H14FN and molecular weight of 191.25 g/mol. The presence of both the electron-withdrawing fluorine atom and the electron-donating amine group creates interesting electronic properties that researchers are exploring for various applications. Recent studies highlight its potential as a precursor for bioactive molecule synthesis, particularly in developing novel therapeutic agents targeting neurological disorders - a hot topic in current pharmaceutical research.

The synthesis of CAS 2229664-68-8 typically involves multi-step organic reactions starting from commercially available 4-fluorobenzaldehyde. Advanced purification techniques like column chromatography ensure high purity (>98%) for research applications. Analytical characterization through NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC confirms the compound's structural integrity. These quality control measures are crucial for researchers investigating structure-activity relationships in drug development projects.

In pharmaceutical applications, the 6-(4-fluorophenyl)hexa-3,5-dien-2-amine scaffold shows promise for designing CNS-active compounds, answering the growing demand for neurological disorder treatments. The fluorine atom's presence often enhances metabolic stability and membrane permeability - key considerations in modern drug design. Additionally, the conjugated system allows for potential applications in fluorescent probes for biological imaging, a rapidly expanding field in diagnostic research.

Material scientists are investigating CAS 2229664-68-8 for its potential in creating novel organic electronic materials. The compound's extended π-conjugation system combined with the fluorine substituent makes it interesting for developing organic semiconductors or nonlinear optical materials. These applications align well with current industry trends toward sustainable and flexible electronic devices.

The global market for fluorinated fine chemicals like 6-(4-fluorophenyl)hexa-3,5-dien-2-amine is experiencing steady growth, driven by pharmaceutical and advanced material sectors. Market analysts project a compound annual growth rate (CAGR) of 6-8% for similar fluorinated intermediates through 2028. Suppliers typically offer this compound in research quantities (100mg to 10g) with custom synthesis options available for larger-scale requirements.

Storage and handling of 2229664-68-8 require standard organic compound precautions - protection from light and moisture at recommended temperatures (-20°C for long-term storage). While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with this chemical. Researchers frequently search for stability data and solubility information for this compound, indicating strong interest in its practical handling characteristics.

Future research directions for 6-(4-fluorophenyl)hexa-3,5-dien-2-amine include exploring its potential in catalysis and as a ligand in transition metal complexes. The compound's structural features make it attractive for asymmetric synthesis applications, particularly in creating chiral amine derivatives. These developments could significantly impact the synthesis of complex pharmaceutical ingredients.

For researchers considering CAS 2229664-68-8 for their projects, several key questions frequently arise: What are the optimal reaction conditions for derivatizing this compound? How does the fluorine substitution pattern affect biological activity? What are the most effective purification methods? Addressing these common queries helps position this technical overview as valuable content for scientific audiences while optimizing for relevant search terms in the chemical research space.

In conclusion, 6-(4-fluorophenyl)hexa-3,5-dien-2-amine represents an important addition to the toolbox of fluorinated synthetic intermediates. Its unique combination of structural features offers multiple avenues for innovation in drug discovery and material science. As research continues to uncover new applications for this compound, its importance in specialized chemical synthesis is likely to grow, making it a compound worth watching in coming years.